Cas no 2171697-09-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2171697-09-7
• MF: C₂₄H₂₁F₃N₂O₅
• MW: 474.429157018662
• CID: 5602698
• PubChem ID: 165542054
• Update Time: 2025-10-11

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171697-09-7
• EN300-1495246
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3,3-trifluoro-2-methylpropanoic acid
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid

• Inchi： 1S/C24H21F3N2O5/c1-3-8-19(20(30)29-23(2,21(31)32)24(25,26)27)28-22(33)34-13-18-16-11-6-4-9-14(16)15-10-5-7-12-17(15)18/h1,4-7,9-12,18-19H,8,13H2,2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZRLXDXGRJDDBOJ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 474.14025626g/mol
• Monoisotopic Mass: 474.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid

Comprehensive Analysis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171697-09-7)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171697-09-7) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a pent-4-ynamido linker, and a trifluoro-methylpropanoic acid moiety. These structural attributes make it a valuable intermediate for peptide synthesis, bioconjugation, and drug discovery applications.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on custom peptide synthesis and bioconjugation techniques, driving interest in compounds like 2171697-09-7. Its trifluoromethyl group enhances metabolic stability and bioavailability, making it a sought-after building block for developing novel therapeutics, particularly in oncology and neurodegenerative disease research.

The pent-4-ynamido linker in this compound offers exceptional versatility for click chemistry applications. With the growing popularity of bioorthogonal reactions in live-cell imaging and targeted drug delivery, this molecule has garnered attention for its potential in proteomics and chemical biology. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other ligation strategies positions it as a key player in advancing precision medicine.

From a synthetic chemistry perspective, the Fmoc group in 2171697-09-7 provides robust protection for the amine functionality during multi-step reactions, while the trifluoro-methylpropanoic acid segment introduces steric and electronic effects that can modulate reactivity. This balance of protection and reactivity is crucial for designing peptide-based drugs and small-molecule inhibitors, addressing current challenges in drug development such as target selectivity and ADME optimization.

Environmental and regulatory considerations also play a role in the adoption of this compound. Unlike traditional reagents with heavy metal catalysts or hazardous byproducts, 2171697-09-7 aligns with the principles of green chemistry. Its efficient synthesis and minimal waste generation resonate with the pharmaceutical industry's shift toward sustainable manufacturing practices, a topic frequently searched in life sciences forums and academic databases.

In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171697-09-7) represents a cutting-edge tool for researchers exploring peptide therapeutics, chemical probes, and biomaterials. Its structural complexity and functional diversity cater to the evolving needs of drug discovery and molecular engineering, making it a compound of high interest in both academic and industrial settings.